N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide

• IUPAC Name: N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide
• InChI: InChI=1S/C15H23FN2O3S/c1-12(10-21-15-4-2-3-14(16)9-15)18-22(19,20)11-13-5-7-17-8-6-13/h2-4,9,12-13,17-18H,5-8,10-11H2,1H3
• InChI Key: ZDBHRRJWFBGRKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC(=CC=C1)F)NS(=O)(=O)CC2CCNCC2
• Molecular Formula: C15H23FN2O3S
• Molecular Weight: 330.4 g/mol

Description

N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide is a complex organic compound with potential applications in various fields, including medicinal chemistry and industrial processes. This compound features a fluorophenoxy group, a piperidine ring, and a methanesulfonamide moiety, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route includes the following steps:

Preparation of 3-fluorophenol: This can be achieved through the fluorination of phenol using reagents like Selectfluor.

Formation of 3-fluorophenoxypropan-2-ol: This involves the reaction of 3-fluorophenol with epichlorohydrin under basic conditions.

Synthesis of 1-(3-fluorophenoxy)propan-2-ylamine: The intermediate 3-fluorophenoxypropan-2-ol is then reacted with ammonia or an amine source.

Coupling with piperidine: The resulting amine is coupled with piperidine using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Introduction of methanesulfonamide group: Finally, the compound is reacted with methanesulfonyl chloride in the presence of a base like triethylamine to form the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenoxy group can participate in nucleophilic aromatic substitution reactions, especially under basic conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Introduction of various nucleophiles into the aromatic ring.

Scientific Research Applications

N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide involves its interaction with specific molecular targets. The fluorophenoxy group may interact with hydrophobic pockets in proteins, while the piperidine ring can form hydrogen bonds with amino acid residues. The methanesulfonamide group may enhance the compound’s solubility and stability, facilitating its biological activity.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(3-chlorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide
• N-[1-(3-bromophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide
• N-[1-(3-methylphenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide

Uniqueness

N-[1-(3-fluorophenoxy)propan-2-yl]-1-piperidin-4-ylmethanesulfonamide is unique due to the presence of the fluorine atom, which can significantly alter its electronic properties and reactivity compared to its chloro, bromo, and methyl analogs. The fluorine atom can enhance the compound’s metabolic stability and binding affinity to biological targets, making it a valuable compound for medicinal chemistry research.